Cas no 1073634-13-5 (3,5-difluoro-2-nitro-Pyridine)

• Product Name: 3,5-difluoro-2-nitro-Pyridine
• CAS No: 1073634-13-5
• MF: C₅H₂F₂N₂O₂
• MW: 160.078387737274
• MDL: MFCD18802625
• CID: 1098113
• PubChem ID: 15121315
• Update Time: 2025-11-02

3,5-difluoro-2-nitro-Pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2-nitro-Pyridine
• 3,5-Difluoro-2-nitropyridine
• D82393
• AKOS027326029
• BS-14385
• 1073634-13-5
• MFCD18802625
• ZNMBOZBJKBSSFZ-UHFFFAOYSA-N
• SCHEMBL3024826
• CS-0161185
• SY267146

• MDL： MFCD18802625
• Inchi： 1S/C5H2F2N2O2/c6-3-1-4(7)5(8-2-3)9(10)11/h1-2H
• InChI Key： ZNMBOZBJKBSSFZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 160.00843363g/mol
• Monoisotopic Mass: 160.00843363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.7Ų

Additional information on 3,5-difluoro-2-nitro-Pyridine

3,5-Difluoro-2-nitro-Pyridine (CAS No. 1073634-13-5): Properties, Applications, and Market Insights

3,5-Difluoro-2-nitro-Pyridine (CAS No. 1073634-13-5) is a fluorinated nitro-pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely used as building blocks in drug discovery and material science. The presence of both fluoro and nitro substituents on the pyridine ring makes it a versatile intermediate for various synthetic applications.

The molecular structure of 3,5-difluoro-2-nitro-Pyridine features a pyridine core with two fluorine atoms at the 3 and 5 positions and a nitro group at the 2 position. This unique arrangement contributes to its electronic properties and reactivity, making it valuable for cross-coupling reactions and other transformations. Researchers often search for "3,5-difluoro-2-nitro-Pyridine synthesis" or "1073634-13-5 applications" to explore its potential in their projects.

One of the most common applications of 3,5-Difluoro-2-nitro-Pyridine is in the development of pharmaceutical intermediates. Its structure serves as a key component in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. The compound's ability to undergo selective functionalization makes it attractive for medicinal chemistry. Recent trends show increased interest in "fluorinated pyridines in drug discovery" and "nitro-pyridine derivatives as building blocks".

In material science, 3,5-difluoro-2-nitro-Pyridine has shown promise in the development of advanced materials and liquid crystals. The fluorine atoms enhance the thermal stability and electronic properties of resulting materials, which aligns with current industry demands for "high-performance materials". Researchers are particularly interested in how this compound can contribute to innovations in organic electronics and optoelectronic devices.

The global market for 3,5-Difluoro-2-nitro-Pyridine has seen steady growth, driven by increasing R&D activities in the pharmaceutical sector. Market analysis reveals growing searches for "CAS 1073634-13-5 suppliers" and "difluoro nitro-pyridine price trends". Major chemical manufacturers are expanding their portfolios of fluorinated heterocycles to meet this demand, with particular focus on custom synthesis services for research institutions.

From a synthetic chemistry perspective, 3,5-difluoro-2-nitro-Pyridine offers several advantages. The electron-withdrawing nature of both the fluorine and nitro groups activates the pyridine ring for nucleophilic aromatic substitution reactions. This property is frequently exploited in the synthesis of more complex molecules. Laboratory protocols often include searches for "handling 3,5-difluoro-2-nitro-Pyridine" and "purification methods for nitro-pyridines".

Environmental and safety considerations for 3,5-Difluoro-2-nitro-Pyridine follow standard laboratory practices for nitro-aromatic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when handling this material. The scientific community shows increasing interest in "green chemistry approaches to pyridine derivatives" and "sustainable synthesis of fluorinated compounds", which may influence future production methods.

Recent publications have highlighted novel applications of 3,5-difluoro-2-nitro-Pyridine in catalysis and ligand design. Its structural features make it suitable for creating specialized ligands in transition metal catalysis, particularly for cross-coupling reactions that are fundamental in modern organic synthesis. This aligns with current research trends toward "efficient catalytic systems" and "atom-economic transformations".

Quality control of 3,5-Difluoro-2-nitro-Pyridine typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications are crucial for research applications, leading to frequent searches for "analytical methods for nitro-pyridines" and "1073634-13-5 purity standards". Suppliers often provide certificates of analysis with detailed characterization data to meet researcher requirements.

Looking ahead, the future of 3,5-difluoro-2-nitro-Pyridine appears promising as new applications continue to emerge. The growing demand for fluorinated pharmaceuticals and specialty chemicals suggests sustained interest in this compound. Researchers are particularly exploring its potential in bioconjugation chemistry and probe development, areas that are currently receiving significant attention in chemical biology.

For those working with 3,5-Difluoro-2-nitro-Pyridine, it's important to stay updated on the latest synthetic methodologies and safety guidelines. The compound's versatility ensures its continued relevance across multiple disciplines, from medicinal chemistry to materials science. As the field advances, we can expect to see more innovative uses of this valuable building block in cutting-edge research and industrial applications.